Cas no 53542-37-3 (9H-Thioxanthen-9-one,6-fluoro-2-(trifluoromethyl)-)

• Product Name: 9H-Thioxanthen-9-one,6-fluoro-2-(trifluoromethyl)-
• CAS No: 53542-37-3
• MF: C₁₄H₆F₄OS
• MW: 298.255456447601
• CID: 378666
• PubChem ID: 104530
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,6-fluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,6-fluoro-2-(trifluoromethyl)-
• 6-Fluoro-2-(trifluoromethyl)-9H-thioxanthen-9-one
• 6-fluoro-2-(trifluoromethyl)thioxanthen-9-one
• ZDGGCIXEWFPFAH-UHFFFAOYSA-N
• 53542-37-3
• DTXSID30968301
• SCHEMBL11158985
• NS00057725
• EINECS 258-618-3

• Inchi： 1S/C14H6F4OS/c15-8-2-3-9-12(6-8)20-11-4-1-7(14(16,17)18)5-10(11)13(9)19/h1-6H
• InChI Key： ZDGGCIXEWFPFAH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(C2C=C(C(F)(F)F)C=CC1=2)=O)F

Computed Properties

• Exact Mass: 298.00758
• Monoisotopic Mass: 298.00754863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07